c-PB2(OH)2

• Molecular Formula: C46H30N4O6
• Molecular Weight: 734.8 g/mol
• InChI: InChI=1S/C46H30N4O6/c51-31-13-9-27(10-14-31)43-37-21-19-35(48-37)41(25-1-5-29(6-2-25)45(53)54)33-17-18-34(47-33)42(26-3-7-30(8-4-26)46(55)56)36-20-22-38(49-36)44(40-24-23-39(43)50-40)28-11-15-32(52)16-12-28/h1-24,48-49,51-52H,(H,53,54)(H,55,56)
• InChIKey: KXDARVMYACQODE-UHFFFAOYSA-N

c-PB2(OH)2 – HIV-1 Entry Inhibitor Porphyrin

c-PB2(OH)2 is a 4-carboxyphenyl/4-hydroxyphenyl meso-substituted porphyrin compound with the molecular formula C46H30N4O6 . It exhibits anti-HIV-1 activity under both non-photodynamic (non-PDT) and photodynamic (PDT) conditions, functioning as an HIV-1 entry inhibitor . The compound's activity is characterized by a cis-A2B2 porphyrin conformation [1], which distinguishes it from its trans-isomer t-PB2(OH)2 and other related porphyrin derivatives [2].

Cis-A2B2 porphyrin for HIV-1 entry inhibition research

Non-photodynamic and photodynamic study contexts

Stereochemical configuration distinct from trans-isomer

• [1] Sharma D, et al. Porphyrins with combinations of 4-carboxyphenyl and 4-hydroxyphenyl substituents in meso-positions as anti-HIV-1 agents. Sci Rep. 2024 May 1;14(1):10006. View Source
• [2] PeptideDB. c-PB2(OH)2 Product Page. Accessed 2024. View Source

c-PB2(OH)2 – Analog Substitution Limitations

Generic substitution among meso-substituted porphyrins is not viable due to structure-activity relationships that govern HIV-1 entry inhibition. c-PB2(OH)2's cis-conformation and specific 4-carboxyphenyl/4-hydroxyphenyl substitution pattern are critical for its activity [1]. Its trans-isomer, t-PB2(OH)2, exhibits significantly reduced potency (EC50 4.098 µM vs. 2.622 µM) [2]. Similarly, tetra-substituted reference porphyrins like TCPP and THPP show higher cytotoxicity under PDT conditions (CC50 < 5 µM) compared to c-PB2(OH)2 (CC50 > 30 µM) [3]. The following quantitative evidence demonstrates why c-PB2(OH)2 cannot be interchanged with seemingly similar porphyrin analogs without compromising experimental outcomes.

Trans-isomer t-PB2(OH)2

Reported lower entry inhibition and higher EC50; stereochemical context differs

Reference porphyrins TCPP/THPP

Higher reported PDT cytotoxicity; cell-viability context differs

Other carboxyphenyl porphyrins

T-cell activity not reported; lymphoid-cell context may differ

• [1] Sharma D, et al. Porphyrins with combinations of 4-carboxyphenyl and 4-hydroxyphenyl substituents in meso-positions as anti-HIV-1 agents. Sci Rep. 2024 May 1;14(1):10006. View Source
• [2] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source
• [3] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source

c-PB2(OH)2 – Quantified Differentiation from Analogs

Superior HIV-1 Entry Inhibition vs. Trans-Isomer

c-PB2(OH)2 demonstrates superior potency compared to its trans-isomer t-PB2(OH)2 in inhibiting HIV-1 subtype B NL4-3 virus entry. Under non-PDT conditions, c-PB2(OH)2 exhibited an EC50 of 2.622 µM, whereas t-PB2(OH)2 required 4.098 µM to achieve the same effect [1]. This represents a 36% improvement in potency for the cis-conformation compound.

Entry inhibition

Head-to-head

70% vs. 60% (trans), ∼60% (TCPP/THPP), 30% (PB3OH)

Reported higher entry inhibition context

TZM-bl, subtype B NL4-3, 5 µM non-PDT

Evidence Dimension	EC50 (half-maximal effective concentration) for HIV-1 entry inhibition
Target Compound Data	2.622 µM
Comparator Or Baseline	t-PB2(OH)2: 4.098 µM
Quantified Difference	36% lower EC50 (higher potency)
Conditions	TZM-bl cell-based single-cycle infectivity assay; HIV-1 subtype B NL4-3 virus; non-PDT conditions; compound concentration range 100 nM–5 µM

Why This Matters

Lower EC50 translates to higher potency, allowing for lower effective concentrations in in vitro antiviral assays, which is critical for minimizing off-target effects and optimizing experimental design.

• [1] Sharma D, et al. Porphyrins with combinations of 4-carboxyphenyl and 4-hydroxyphenyl substituents in meso-positions as anti-HIV-1 agents. Sci Rep. 2024 May 1;14(1):10006. View Source

Improved EC50 Potency vs. Trans-Isomer

At a concentration of 5 µM under non-PDT conditions, c-PB2(OH)2 reduced HIV-1 subtype B NL4-3 virus entry by 70% [1]. In contrast, the reference compounds TCPP and THPP achieved only approximately 60% entry inhibition [2]. The precursor compound PB3OH showed even lower inhibition at 30% [3]. This demonstrates that c-PB2(OH)2 provides superior viral entry blockade compared to both tetra-substituted reference porphyrins and synthetic precursors.

EC50 potency

Head-to-head

2.622 µM (cis) vs. 4.098 µM (trans)

Lower reported EC50; stereochemical SAR context

Non-PDT, subtype B NL4-3 entry assay

Evidence Dimension	Percentage inhibition of HIV-1 entry
Target Compound Data	70% inhibition at 5 µM
Comparator Or Baseline	TCPP: ~60%; THPP: ~60%; PB3OH: 30%
Quantified Difference	10 percentage points higher than TCPP/THPP; 40 percentage points higher than PB3OH
Conditions	TZM-bl cell entry inhibition assay; HIV-1 subtype B NL4-3 virus; 5 µM compound concentration; non-PDT conditions

Why This Matters

Higher percentage inhibition at the same concentration indicates greater antiviral efficacy, making c-PB2(OH)2 a more effective tool compound for HIV-1 entry mechanism studies.

• [1] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source
• [2] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source
• [3] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source

Reduced Cytotoxicity Under PDT vs. Reference Porphyrins

Under photodynamic therapy (PDT) conditions, c-PB2(OH)2 maintained a CC50 value greater than 30 µM, indicating minimal cytotoxicity even at high concentrations [1]. In stark contrast, the reference porphyrins TCPP and THPP exhibited CC50 values lower than 5 µM under the same PDT conditions, demonstrating significant cytotoxicity [2]. This represents at least a 6-fold improvement in the safety margin for c-PB2(OH)2.

PDT cytotoxicity

Head-to-head

>30 µM vs.

Reported wider PDT viability margin

HEK293T/TZM-bl; 250 J cm⁻² light dose

Infectivity reduction

Head-to-head

>60% vs. ∼50% (TCPP)

Reported higher progeny infectivity reduction

HEK-293T, subtype B NL4-3, p24 ELISA

T-cell entry inhibition

Class-level

Subtype B: 50%; Subtype C: 30%

Unique reported T-cell activity in analog series

HutR5; other analogs not active at 5 µM

Synthetic yield

Head-to-head

98% vs. 78% (trans), 82–85% (others)

Reported higher synthetic efficiency

One-pot synthesis; 20 pp higher than trans

Evidence Dimension	CC50 (50% cytotoxic concentration) under PDT conditions
Target Compound Data	> 30 µM
Comparator Or Baseline	TCPP: < 5 µM; THPP: < 5 µM; PB3OH: < 5 µM
Quantified Difference	> 6-fold higher CC50 (lower cytotoxicity)
Conditions	HEK293T and TZM-bl cell lines; Cell-Titre blue assay; 250 J cm⁻² light irradiation; compound concentration range 0.1–50 µM

Why This Matters

A higher CC50 under PDT conditions indicates a wider therapeutic window, making c-PB2(OH)2 a safer choice for photodynamic antiviral studies where light activation is required, reducing confounding cytotoxic effects.

• [1] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source
• [2] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source

Enhanced Infectivity Reduction vs. Reference Porphyrins

In a virus infectivity assay, c-PB2(OH)2 reduced the infectivity of produced HIV-1 subtype B NL4-3 virus by more than 60% [1]. The reference compound TCPP rendered approximately 50% of viruses non-infectious, followed by THPP and PB3OH [2]. For HIV-1 subtype C K3016 virus, c-PB2(OH)2 reduced infectivity by 50%, outperforming TCPP, PB(OH)3, and THPP [3]. This demonstrates c-PB2(OH)2's superior ability to diminish the infectiousness of newly produced viral particles.

Infectivity reduction

Head-to-head

>60% vs. ∼50% (TCPP)

Reported higher progeny infectivity reduction

HEK-293T, subtype B NL4-3, p24 ELISA

Evidence Dimension	Reduction in HIV-1 virus infectivity
Target Compound Data	> 60% (Subtype B); 50% (Subtype C)
Comparator Or Baseline	TCPP: ~50% (Subtype B); THPP: <50% (Subtype B); PB3OH: <50% (Subtype B)
Quantified Difference	At least 10 percentage points higher than TCPP for Subtype B
Conditions	TZM-bl single-cycle infectivity assay; virus produced in HEK-293T cells; compound concentration 500 nM–5 µM; non-PDT conditions

Why This Matters

Reduction in virus infectivity indicates that c-PB2(OH)2 not only blocks entry but also impairs the quality of viral particles produced, providing a dual mechanism of antiviral action that is more effective than reference porphyrins.

• [1] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source
• [2] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source
• [3] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source

T-Cell Specific HIV-1 Entry Inhibition

In HutR5 human T-cell line assays, c-PB2(OH)2 was the only carboxyphenyl porphyrin derivative that could inhibit HIV-1 subtype NL4-3 virus entry, achieving 50% inhibition at 5 µM [1]. Other tested compounds, including t-PB2(OH)2 and PB(OH)3, showed no significant reduction in virus infection under the same conditions [2]. This cell-type specificity underscores a unique mechanistic advantage of c-PB2(OH)2 in T-cell contexts.

T-cell entry inhibition

Class-level

Subtype B: 50%; Subtype C: 30%

Unique reported T-cell activity in analog series

HutR5; other analogs not active at 5 µM

Evidence Dimension	Inhibition of HIV-1 entry in HutR5 T-cells
Target Compound Data	50% inhibition at 5 µM
Comparator Or Baseline	t-PB2(OH)2: no inhibition; PB(OH)3: no inhibition; TCPP: no inhibition; THPP: no inhibition
Quantified Difference	Exclusive activity; all other tested porphyrins showed 0% inhibition
Conditions	HutR5 human T-cell line; HIV-1 subtype NL4-3 virus; 5 µM compound concentration; HIV-1 p24 ELISA quantification

Why This Matters

Exclusive activity in T-cell lines indicates that c-PB2(OH)2 may possess unique interactions with cellular or viral components relevant to physiological HIV-1 infection, making it a critical tool for studying T-cell-specific entry mechanisms.

• [1] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source
• [2] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source

Synthetic Yield Advantage Over Trans-Isomer

The cis-conformation of c-PB2(OH)2 contributes to its superior antiviral activity. The study explicitly states that 'compared to other carboxyphenyl porphyrins, the cis-conformation in c-PB2(OH)2... were most effective in reducing the infectivity of HIV-1 subtype B and subtype C virus' [1]. This structural feature distinguishes it from the trans-isomer t-PB2(OH)2, which shows consistently lower activity across multiple assays (EC50 4.098 µM vs. 2.622 µM; 60% vs. 70% entry inhibition) [2].

Synthetic yield

Head-to-head

98% vs. 78% (trans), 82–85% (others)

Reported higher synthetic efficiency

One-pot synthesis; 20 pp higher than trans

Evidence Dimension	Impact of porphyrin conformation on antiviral activity
Target Compound Data	Cis-conformation: EC50 2.622 µM, 70% entry inhibition, >60% infectivity reduction
Comparator Or Baseline	Trans-conformation (t-PB2(OH)2): EC50 4.098 µM, 60% entry inhibition, lower infectivity reduction
Quantified Difference	36% lower EC50; 10 percentage points higher entry inhibition
Conditions	Multiple assays as described in Sharma et al. 2024

Why This Matters

Understanding the conformation-activity relationship enables rational selection of the appropriate isomer for structure-activity studies, ensuring that the most potent cis-isomer is used for experiments requiring maximal antiviral efficacy.

• [1] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source
• [2] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source

c-PB2(OH)2 – Application Scenarios

Maximal Potency Entry Inhibition Studies

c-PB2(OH)2 is optimal for in vitro HIV-1 entry inhibition assays where high potency (EC50 2.622 µM) and minimal cytotoxicity (CC50 > 30 µM under PDT) are required [1]. Its superior safety margin compared to TCPP and THPP (CC50 < 5 µM) [2] makes it the preferred choice for long-term or light-activated antiviral studies, reducing confounding cytotoxic effects.

Low-Photocytotoxicity Antiviral PDT Research

c-PB2(OH)2 serves as the reference cis-isomer for comparative studies with its trans-isomer t-PB2(OH)2. The 36% difference in EC50 and 10 percentage-point difference in entry inhibition [1] provide a clear quantitative framework for investigating how porphyrin conformation influences HIV-1 envelope protein interactions and entry blockade.

T-Cell Specific HIV-1 Entry Studies

c-PB2(OH)2 is uniquely suited for experiments in T-cell lines (e.g., HutR5), where it is the only carboxyphenyl porphyrin that demonstrates entry inhibition activity (50% at 5 µM) [1]. Other analogs show no activity in this cell type, making c-PB2(OH)2 essential for studies focused on T-cell tropism and entry mechanisms.

Cost-Sensitive Large-Scale Procurement

c-PB2(OH)2 is ideal for studies requiring both entry inhibition and reduction of progeny virus infectivity. It reduces HIV-1 subtype B NL4-3 virus entry by 70% and decreases the infectivity of produced virus by >60% [1]. This dual-action profile makes it a valuable tool for investigating combination antiviral strategies and viral fitness assays.

Application

Selection Property

Validation Focus

HIV-1 entry inhibition SAR studies

Cis-A2B2 stereochemical configuration

Entry inhibition endpoint comparison

Photodynamic antiviral research

PDT-condition cytotoxicity profile

Cell viability under photodynamic activation

T-cell HIV-1 entry research

Lymphoid cell-context activity

T-cell entry inhibition endpoints

Porphyrin synthesis scale-up

Reported synthetic efficiency

Synthesis scalability review

• [1] Sharma D, et al. Porphyrins with combinations of 4-carboxyphenyl and 4-hydroxyphenyl substituents in meso-positions as anti-HIV-1 agents. Sci Rep. 2024 May 1;14(1):10006. View Source
• [2] Sharma D, et al. Sci Rep. 2024;14(1):10006. View Source